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Introduction

Tributylamine, a tertiary amine with the chemical formula (CaHo)sN, is a versatile compound
utilized in various industrial and laboratory settings. Its utility as a catalyst, solvent, and
intermediate in organic synthesis, including in the production of pharmaceuticals and
polyurethanes, necessitates a thorough understanding of its physical and chemical properties.
[1][2][3] This guide provides an in-depth analysis of the physical state and appearance of
tributylamine, supported by quantitative data, experimental protocols for property
determination, and a logical visualization of its key characteristics.

Physical State and Appearance

At standard temperature and pressure, tributylamine exists as a liquid.[1][2] Its appearance is
generally described as a colorless to pale yellow liquid.[3][4][5][6] Some sources may also
describe it as a light orange liquid.[3] It is a hygroscopic substance, meaning it tends to absorb
moisture from the air.[4][5][6] Tributylamine possesses a characteristic amine-like or
ammonia-like odor.[1][2][4][6]

Quantitative Physical Properties

A summary of the key physical properties of tributylamine is presented in the table below for
easy reference and comparison.
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Property Value Units Conditions
Molecular Weight 185.35 g/mol

Melting Point -70 °C

Boiling Point 214 - 216 °C at 760 mmHg
Density 0.778 - 0.78 g/cm3 at 20-25 °C
Water Solubility 50 mg/L at 20 °C
Vapor Density 6.38 (vs air)

Refractive Index 1.428 at 20 °C

Data compiled from multiple sources[1][2][4][7].

Experimental Protocols for Determination of
Physical Properties

The following section outlines detailed methodologies for the experimental determination of the
key physical properties of tributylamine. These protocols are based on standard laboratory

practices.

Determination of Physical State and Appearance

Objective: To observe and record the physical state, color, and odor of a tributylamine sample
at ambient conditions.

Materials:

Sample of tributylamine

Clean, dry test tube or beaker

Chemical fume hood

Personal Protective Equipment (PPE): safety goggles, lab coat, gloves
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Procedure:

Work within a well-ventilated chemical fume hood to minimize inhalation exposure.
o Dispense a small amount of the tributylamine sample into a clean, dry test tube or beaker.

o Observation of Physical State: Observe the sample at room temperature to confirm if it is a
solid, liquid, or gas.

o Observation of Color: Against a white background, observe the color of the liquid sample.
Note if it is colorless, pale yellow, or has any other hue.

o Determination of Odor: Carefully waft the vapors from the opening of the container towards
your nose with your hand. Do not directly inhale the vapors from the container. Record the
characteristic odor.

Determination of Boiling Point

Objective: To determine the boiling point of tributylamine using a distillation method. This
protocol is a generalized representation based on standard distillation principles. For certified
results, standardized methods such as ASTM D1078 should be followed.

Materials:

Tributylamine sample

o Distillation flask

e Condenser

e Receiving flask

e Thermometer (calibrated)

e Heating mantle

 Boiling chips

e Clamps and stand
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Procedure:

Assemble the distillation apparatus in a fume hood.

Add a measured volume of tributylamine to the distillation flask along with a few boiling
chips to ensure smooth boiling.

Position the thermometer so that the top of the bulb is level with the bottom of the side arm
of the distillation flask.

Begin circulating cold water through the condenser.

Apply heat to the distillation flask using the heating mantle.

Record the temperature at which the liquid begins to boil and the first drop of condensate
falls into the receiving flask. This is the initial boiling point.

Continue to record the temperature as the distillation proceeds. The temperature at which
the liquid is actively boiling and condensing is the boiling point.

Correct the observed boiling point for atmospheric pressure if it deviates significantly from
760 mmHg.

Determination of Density

Objective: To determine the density of tributylamine using a pycnometer (specific gravity
bottle).

Materials:

Tributylamine sample

Pycnometer of a known volume

Analytical balance

Thermometer

Water bath
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Procedure:
e Clean and dry the pycnometer thoroughly.
o Weigh the empty, dry pycnometer on an analytical balance and record the mass (ma).

« Fill the pycnometer with distilled water and place it in a constant temperature water bath
(e.g., 20 °C) until it reaches thermal equilibrium.

o Ensure the pycnometer is completely full, with no air bubbles. Dry the outside and weigh it.
Record the mass (mz).

o Empty and dry the pycnometer again.

« Fill the pycnometer with the tributylamine sample and return it to the water bath to reach
the same temperature.

» Dry the outside of the pycnometer and weigh it. Record the mass (ms).

o Calculate the density of tributylamine using the following formula: Density of Tributylamine
= [(ms - m1) / (m2 - m1)] * Density of Water at the experimental temperature.

Determination of Water Solubility

Objective: To qualitatively and quantitatively determine the solubility of tributylamine in water.

Materials:

Tributylamine sample

Distilled water

Test tubes

Graduated cylinder or pipette

Analytical balance

Spectrophotometer (for quantitative analysis)
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Procedure (Qualitative):

o Take a clean test tube and add a small, known volume of distilled water (e.g., 5 mL).
e Add a few drops of tributylamine to the test tube.

o Shake the test tube vigorously for a minute.

o Allow the mixture to stand and observe if the tributylamine dissolves completely, forms a
separate layer (immiscible), or is partially soluble.

Procedure (Quantitative - Shake-Flask Method):

o Prepare a saturated solution of tributylamine in water by adding an excess of tributylamine
to a known volume of distilled water in a sealed flask.

o Agitate the flask at a constant temperature for a prolonged period (e.g., 24 hours) to ensure
equilibrium is reached.

» Allow the solution to stand undisturbed until the undissolved tributylamine has settled.

o Carefully extract a known volume of the aqueous layer, ensuring no undissolved
tributylamine is transferred.

o Determine the concentration of tributylamine in the aqueous sample using a suitable
analytical technique, such as gas chromatography or UV-Vis spectroscopy after appropriate
derivatization if necessary.

e The determined concentration represents the water solubility of tributylamine at that
temperature.

Visualization of Physical Properties

The following diagram illustrates the logical relationship between the primary physical
properties of tributylamine.
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Observable Properties

QOdor: Amine-like

Color: Colorless to Pale Yellow

. R is observed as ) o
Chemical Identity Physical State: Liquid

Quantitative Measurements

is characterized by

Water Solubility: Low (50 mg/L)

Physical Properties Density: ~0.78 g/cm?3

Melting Paint: -70 °C

Boiling Point: 214-216 °C

Click to download full resolution via product page

Caption: Logical flow of Tributylamine's physical characteristics.

Conclusion

This technical guide has provided a detailed overview of the physical state and appearance of
tributylamine, crucial for its safe handling and effective application in research and
development. The tabulated quantitative data offers a quick reference, while the outlined
experimental protocols provide a basis for the verification of these properties. The visualization
further clarifies the relationships between the compound's identity and its observable and
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measurable physical attributes. For all handling and experimental procedures, it is imperative to
consult the corresponding Safety Data Sheet (SDS) for complete safety and hazard
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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